![molecular formula C19H15NO4 B6394748 5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95% CAS No. 1261892-49-2](/img/structure/B6394748.png)
5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid (5-BHNA) is an important compound in the field of organic chemistry, pharmacology, and biochemistry. 5-BHNA has many applications in the laboratory, such as in the synthesis of new compounds, in drug discovery, and in the development of new therapeutic agents.
Mechanism of Action
5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95% acts as a substrate for the synthesis of other compounds, and is also used as a model compound for biochemical and physiological studies. It is believed to act as an agonist at the nicotinic acetylcholine receptor, and is thought to be involved in the regulation of neurotransmission.
Biochemical and Physiological Effects
5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95% has been shown to have a number of biochemical and physiological effects. It has been found to have antioxidant activity, and to be involved in the regulation of the immune system. It has also been found to have anti-inflammatory and anti-cancer activity, and to be involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95% in laboratory experiments is that it is a relatively inexpensive and readily available compound. It is also relatively easy to synthesize, and can be used in a number of different experiments. The main limitation of using 5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95% in laboratory experiments is that it is a relatively unstable compound, and is prone to degradation.
Future Directions
There are a number of potential future directions for the use of 5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95% in scientific research. These include further studies into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could be done into the synthesis of more complex compounds using 5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95% as a starting material. Finally, further research could be done into the development of new therapeutic agents based on 5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95%.
Synthesis Methods
5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95% is synthesized from 4-benzyloxybenzaldehyde and 6-hydroxy-3-nicotinic acid. The reaction is carried out in an aqueous medium under basic conditions. The reaction is catalyzed by an alkaline catalyst, such as potassium hydroxide, and the product is isolated in 95% purity.
Scientific Research Applications
5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95% is widely used in scientific research as a substrate for the synthesis of other compounds. It is also used as a reagent in the synthesis of drugs, and has been used in the development of new therapeutic agents. 5-(4-Benzyloxyphenyl)-6-hydroxynicotinic acid, 95% is also used as a model compound in biochemical and physiological studies.
properties
IUPAC Name |
6-oxo-5-(4-phenylmethoxyphenyl)-1H-pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO4/c21-18-17(10-15(11-20-18)19(22)23)14-6-8-16(9-7-14)24-12-13-4-2-1-3-5-13/h1-11H,12H2,(H,20,21)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDBFEYDMPGWNGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=CNC3=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40688442 |
Source
|
Record name | 5-[4-(Benzyloxy)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40688442 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
321.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261892-49-2 |
Source
|
Record name | 5-[4-(Benzyloxy)phenyl]-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40688442 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.